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Compound of Interest

Compound Name: (3,4-Dimethylphenyl)thiourea

Cat. No.: B100690 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (3,4-Dimethylphenyl)thiourea was not

readily available. The following guidance is based on the safety data for the closely related

parent compound, thiourea, and its derivatives. It is imperative to consult the specific SDS

provided by the supplier upon receipt of (3,4-Dimethylphenyl)thiourea and to conduct a

thorough risk assessment before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling (3,4-Dimethylphenyl)thiourea. The following

procedures are designed to minimize risk and ensure safe operational and disposal practices.

Essential Safety Information
(3,4-Dimethylphenyl)thiourea, similar to other thiourea compounds, is anticipated to be

harmful if swallowed and is suspected of causing cancer and damaging fertility or the unborn

child.[1][2][3][4] It is also toxic to aquatic life with long-lasting effects.[1][2] Therefore, strict

adherence to safety protocols is mandatory.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2][5]

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[1][2][3][4]

Reproductive Toxicity Category 2

H361: Suspected of damaging

fertility or the unborn child.[1]

[2]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects.[1][2]

Physical and Chemical Properties (Data for Thiourea)
Property Value

Physical State Solid, Crystalline Powder

Appearance White

Odor Odorless

Melting Point ~176°C

Solubility Soluble in water and alcohol.

Vapor Pressure 0.00000009975 hPa

Relative Density 1.405 @ 20°C

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls

Ventilation: Always handle (3,4-Dimethylphenyl)thiourea in a well-ventilated area. Use of a

chemical fume hood is strongly recommended to minimize inhalation exposure.[6]
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Containment: When weighing or transferring the powder, use a balance with a draft shield or

conduct the operation in a glove box to prevent the generation and dispersal of dust.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for the safe handling of this compound.

PPE Category Specifications

Eye and Face Protection

Chemical safety goggles meeting ANSI Z87.1

standards are required. A face shield should be

worn over safety glasses when there is a risk of

splashing or dust generation.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile or

neoprene) at all times.[7] A lab coat or chemical-

resistant apron must be worn. Ensure that

clothing covers all exposed skin.

Respiratory Protection

If dust cannot be controlled at the source, a

NIOSH-approved respirator with a particulate

filter (e.g., N95, P100) is necessary.[7]

Handling and Hygiene
Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust and

contact with skin and eyes.

No Personal Items: Do not eat, drink, or smoke in areas where (3,4-
Dimethylphenyl)thiourea is handled or stored.[6]

Handwashing: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.

Labeling: Ensure all containers of (3,4-Dimethylphenyl)thiourea are clearly labeled with the

chemical name and appropriate hazard warnings.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[7] Store in a locked cabinet.[2][6]
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Disposal Plan: Step-by-Step Waste Management
Proper disposal of (3,4-Dimethylphenyl)thiourea and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: Collect all solid waste contaminated with (3,4-Dimethylphenyl)thiourea,

including unused chemical, contaminated gloves, bench paper, and weighing boats, in a

designated, labeled, and sealed hazardous waste container.

Liquid Waste: Any solutions containing (3,4-Dimethylphenyl)thiourea should be collected in

a separate, labeled hazardous waste container. Do not pour this chemical down the drain.[1]

Empty Containers: "Empty" containers may still contain hazardous residue. These should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. The

rinsed container should then be disposed of as hazardous solid waste.

Labeling and Storage of Waste
All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"(3,4-Dimethylphenyl)thiourea," and the associated hazards (e.g., "Toxic," "Carcinogen").

Store waste containers in a designated satellite accumulation area that is secure and away

from general laboratory traffic.

Final Disposal
Arrange for the disposal of all (3,4-Dimethylphenyl)thiourea waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Follow all local, state, and federal regulations for the disposal of toxic and carcinogenic

chemical waste.[2]

Workflow for Safe Handling of (3,4-
Dimethylphenyl)thiourea
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Caption: Workflow for the safe handling and disposal of (3,4-Dimethylphenyl)thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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